Cas no 111911-78-5 (7-methyl-6-oxo-7-azabicyclo[3.2.1]oct-3-ene-4-carboxylic acid)

• Product Name: 7-methyl-6-oxo-7-azabicyclo[3.2.1]oct-3-ene-4-carboxylic acid
• CAS No: 111911-78-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2607569
• PubChem ID: 13790704
• Update Time: 2025-04-21

7-methyl-6-oxo-7-azabicyclo[3.2.1]oct-3-ene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-oxo-7-azabicyclo[3.2.1]oct-3-ene-4-carboxylic acid
• 111911-78-5
• 6-Methyl-7-oxo-6-azabicyclo[3.2.1]oct-2-ene-2-carboxylic acid
• DTXSID00549525

• Inchi： 1S/C9H11NO3/c1-10-5-2-3-6(9(12)13)7(4-5)8(10)11/h3,5,7H,2,4H2,1H3,(H,12,13)
• InChI Key： WNHMUIVEVDLYSG-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CCC(C2)N1C

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų